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Compound of Interest

Compound Name: Methyldymron

Cat. No.: B1676451 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Methyldymron. It outlines essential personal

protective equipment (PPE), step-by-step operational and disposal plans, and emergency

procedures to ensure a safe laboratory environment.

Quantitative Data Summary
The following tables summarize key quantitative data for Methyldymron, facilitating easy

reference and comparison.

Physical and Chemical Properties

Property Value Reference

Molecular Weight 268.35 g/mol [1][2]

Melting Point 72 °C [1]

Water Solubility 0.12 g/L (at 20 °C) [1]

Toxicological Data
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Test Species Value Reference

LD50 (Oral) Rat 6,130 mg/kg [1]

LD50 (Subcutaneous) Rat 7,810 mg/kg

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the primary defense against exposure to Methyldymron.

The required equipment is detailed below.

PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles

with side-shields.

To protect against dust,

aerosols, and splashes that

can cause serious eye

irritation.

Hand Protection
Chemical-resistant, impervious

gloves.

To prevent direct skin contact

with the compound.

Body Protection
Flame-resistant lab coat and

impervious clothing.

To protect the skin from

accidental contact and to

prevent contamination of

personal clothing.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if dust formation

is significant.

To prevent inhalation of

harmful dust particles.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Methyldymron is essential for maintaining a safe laboratory

environment.

Engineering Controls:
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Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that appropriate exhaust ventilation is available where dust may be generated.

Have emergency exits and a designated risk-elimination area clearly identified.

Safe Handling Practices:

Avoid all direct contact with the skin and eyes.

Take measures to prevent the formation and inhalation of dust and aerosols.

Employ non-sparking tools to mitigate the risk of ignition from electrostatic discharge.

Prohibit eating, drinking, and smoking in the handling area.

Thoroughly wash hands and any exposed skin after handling.

Storage:

Keep the container tightly sealed.

Store in a cool, dry, and well-ventilated location.

Isolate from foodstuffs and other incompatible materials. Strong oxidizing agents are

incompatible.

Disposal Plan
Proper disposal of Methyldymron is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection: Collect all Methyldymron waste, including contaminated consumables, in

suitable, clearly labeled, and closed containers.

Environmental Precautions: Under no circumstances should Methyldymron be allowed to

enter drains or the environment.
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Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

local, state, and federal regulations. Consult with your institution's environmental health and

safety department for specific guidance.

Experimental Protocols
Detailed experimental protocols for Methyldymron are not readily available in the public

domain. Researchers should develop specific standard operating procedures (SOPs) based on

the safety information provided in this guide and the material safety data sheet (MSDS). These

SOPs should be reviewed and approved by the relevant institutional safety committee before

any work commences.

Logical Workflow for Handling Methyldymron
The following diagram illustrates the logical workflow for the safe handling of Methyldymron,

from preparation to disposal.

Preparation Handling Disposal

Emergency

Review SDS Don PPE Verify Engineering Controls Weigh Compound Perform Experiment Collect Waste Label Waste Container Dispose per Regulations

Spill

Administer First Aid

Exposure

Notify Supervisor

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Methyldymron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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